4-chloro-N-{[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}benzenesulfonamide

• IUPAC Name: 4-chloro-N-[[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl]benzenesulfonamide
• InChI: InChI=1S/C16H14ClN3O4S/c1-23-13-6-2-11(3-7-13)16-19-15(24-20-16)10-18-25(21,22)14-8-4-12(17)5-9-14/h2-9,18H,10H2,1H3
• InChI Key: TYOOKNYNUBGXDQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NOC(=N2)CNS(=O)(=O)C3=CC=C(C=C3)Cl
• Molecular Formula: C16H14ClN3O4S
• Molecular Weight: 379.8 g/mol

Description

4-chloro-N-{[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}benzenesulfonamide is a chemical compound that has been synthesized and studied extensively by researchers in the field of medicinal chemistry. This compound belongs to the class of sulphonamides, which are widely used in the treatment of bacterial infections. The unique chemical structure of this compound makes it an interesting target for drug development and research.

Mechanism of Action

The mechanism of action of 4-chloro-N-{[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}benzenesulfonamide is not fully understood. However, it is believed to work by inhibiting the activity of enzymes involved in the synthesis of bacterial and fungal cell walls, leading to cell death.
Biochemical and Physiological Effects:
Studies have shown that this compound exhibits low toxicity and has no significant effect on normal human cells. It has been found to be effective in inhibiting the growth of cancer cells, as well as reducing inflammation in animal models.

Advantages and Limitations for Lab Experiments

The advantages of using 4-chloro-N-{[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}benzenesulfonamide in lab experiments include its potent antibacterial and antifungal properties, low toxicity, and ability to inhibit the growth of cancer cells. However, its limitations include the need for further research to fully understand its mechanism of action and potential side effects.

Future Directions

There are several future directions for research on 4-chloro-N-{[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}benzenesulfonamide. These include:
1. Further studies to understand the mechanism of action of this compound and its potential for drug development.
2. Exploration of its potential as an antitumor agent and its effect on cancer cells.
3. Investigation of its potential use in combination with other drugs for enhanced therapeutic effects.
4. Development of new derivatives of this compound for improved efficacy and reduced toxicity.
In conclusion, 4-chloro-N-{[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]methyl}benzenesulfonamide is a promising compound for drug development and research. Its unique chemical structure and potent antibacterial, antifungal, and antitumor properties make it an interesting target for further investigation. However, more research is needed to fully understand its mechanism of action and potential side effects.

Scientific Research Applications

The unique chemical structure of this compound has attracted the attention of researchers in the field of medicinal chemistry. It has been studied for its potential as an antitumor agent, as well as its antibacterial and antifungal properties. Studies have shown that this compound exhibits potent activity against a wide range of bacterial and fungal strains, making it a promising candidate for drug development.